Cas no 38697-81-3 ((1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid)
38697-81-3 structure
Product Name:(1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid
CAS No:38697-81-3
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD28149406
CID:3960947
PubChem ID:22280857
Update Time:2025-09-20
(1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-[(methylamino)methyl]-, trans-
- (1r,4r)-4-[(Methylamino)methyl]cyclohexane-1-carboxylic acid
- trans-4-((Methylamino)methyl)cyclohexane-1-carboxylic acid
- (1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid
- EN300-312398
- AKOS026735882
- SCHEMBL13686040
- SCHEMBL3495985
- 38697-81-3
- IDMTVFPMTNDKTC-ZKCHVHJHSA-N
- (1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylicacid
- AKOS018088401
- SCHEMBL8599087
- trans-4-methylaminomethyl-cyclohexanecarboxylic acid
-
- MDL: MFCD28149406
- Inchi: 1S/C9H17NO2/c1-10-6-7-2-4-8(5-3-7)9(11)12/h7-8,10H,2-6H2,1H3,(H,11,12)/t7-,8-
- InChI Key: IDMTVFPMTNDKTC-ZKCHVHJHSA-N
- SMILES: [C@@H]1(C(O)=O)CC[C@@H](CNC)CC1
Computed Properties
- Exact Mass: 171.125928785Da
- Monoisotopic Mass: 171.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 49.3Ų
(1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-312398-0.05g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 95.0% | 0.05g |
$912.0 | 2025-03-19 | |
| Enamine | EN300-312398-0.1g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 95.0% | 0.1g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-312398-0.25g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 95.0% | 0.25g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-312398-0.5g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 95.0% | 0.5g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-312398-1.0g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-312398-2.5g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-312398-5.0g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 | |
| Enamine | EN300-312398-10.0g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 95.0% | 10.0g |
$4667.0 | 2025-03-19 | |
| Enamine | EN300-312398-1g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 1g |
$1086.0 | 2023-09-05 | ||
| Enamine | EN300-312398-5g |
(1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylic acid |
38697-81-3 | 5g |
$3147.0 | 2023-09-05 |
(1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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